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Compound of Interest

Compound Name: 1-Phenylnonan-1-one

Cat. No.: B041317

An In-Depth Technical Guide to 1-Phenylpentan-
1-one

Disclaimer: Initial searches for "1-Phenylnonan-1-one" did not yield sufficient public data to
create an in-depth technical guide. Due to the similarity in nomenclature and the availability of
extensive research, this guide will focus on 1-Phenylpentan-1-one. It is presumed that this is
the compound of interest.

This technical guide provides a comprehensive overview of 1-Phenylpentan-1-one, also known
as Valerophenone, tailored for researchers, scientists, and drug development professionals.
The document covers its chemical identity, physical and chemical properties, synthesis
protocols, and applications.

Chemical Identity and Molecular Structure

1-Phenylpentan-1-one is an aromatic ketone.[1] It consists of a pentanoyl group attached to a
benzene ring.[1] This structure makes it a member of the alkyl-phenylketone class of organic
compounds.[2]

CAS Number: 1009-14-9[3][4][5]

Molecular Structure:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b041317?utm_src=pdf-interest
https://www.benchchem.com/product/b041317?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Valerophenone
https://pubchem.ncbi.nlm.nih.gov/compound/Valerophenone
https://foodb.ca/compounds/FDB003231
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/ketones/mm1009149
https://webbook.nist.gov/cgi/cbook.cgi?ID=1009-14-9
https://www.chemscene.com/1009-14-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The molecular structure of 1-Phenylpentan-1-one is characterized by a phenyl group bonded to

the carbonyl carbon of a pentanone chain.[6]

o Systematic IUPAC Name: 1-phenylpentan-1-one[1][3]

e Common Synonyms: Valerophenone, Butyl phenyl ketone, Pentanophenone[3][4]

The structural formula can be represented as follows: A five-carbon chain with a ketone

functional group at the first carbon, which is also attached to a phenyl group.[6]

Physicochemical and Computational Data

A summary of the key quantitative data for 1-Phenylpentan-1-one is presented below for easy

reference and comparison.

Property Value Reference(s)
Molecular Formula C11H140 [31141[5]
Molecular Weight 162.23 g/mol [11[31[5]
Melting Point -9°C [11[7]

Boiling Point 245.0 °C at 760 mmHg [1]

105-107 °C at 5 mmHg [7]

Density 0.98 g/mL [7]

Refractive Index 1.5143 [7]

Water Solubility

0.17 g/L (Predicted)

[2]

logP

3.12 (Predicted)

[2]

Polar Surface Area

17.07 Az (Predicted)

[2]

SMILES CCCCC(=0)C1=CcC=CC=C1 [31[5]
XKGLSKVNOSHTAD-
InChiKey [31[4]
UHFFFAOYSA-N
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Experimental Protocols: Synthesis of 1-
Phenylpentan-1-one

The synthesis of phenyl ketones is a fundamental process in organic chemistry. While specific,
detailed experimental protocols for the synthesis of 1-Phenylpentan-1-one are not extensively
detailed in the provided search results, a general and widely applicable method is the Friedel-
Crafts acylation. Additionally, the synthesis of a related compound, 2-Bromo-1-phenyl-pentan-
1-one, from 1-phenyl-1-pentanone is described, indicating a pathway for further
functionalization.

Synthesis of 2-Bromo-1-phenyl-pentan-1-one from 1-Phenyl-1-pentanone
This protocol describes the bromination of 1-phenyl-1-pentanone.[8]

» Materials: 1-phenyl-1-pentanone, ethereal solution, solid anhydrous aluminum chloride,
liquid bromine, sodium bicarbonate solution, anhydrous magnesium sulfate.[8]

e Procedure:
o Cool an ethereal solution of 1-phenyl-1-pentanone in an ice bath.[8]
o Slowly add solid anhydrous aluminum chloride to the solution.[8]

o Immediately following the addition of aluminum chloride, add approximately 0.1 molar
equivalents of liquid bromine.[8]

o Stir the reaction mixture for 10 minutes. A color change from light orange to colorless
should be observed.[8] If no color change occurs at 0°C, allow the mixture to warm to
room temperature and react for several hours.[8]

o Slowly add another 0.9 molar equivalents of liquid bromine to the solution over at least 5

minutes.[8]

o Upon completion of the reaction, neutralize the mixture with a sodium bicarbonate
solution.[8]

o Separate the organic layer and dry it with anhydrous magnesium sulfate.[8]
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o Filter the solution to remove the drying agent and concentrate the filtrate under reduced
pressure to obtain a light-colored oily substance.[8]

o Purify the residue using column chromatography to yield the final product, 2-Bromo-1-
phenyl-pentan-1-one.[8]

Applications in Research and Drug Development

1-Phenylpentan-1-one serves as an intermediate in organic synthesis and for scientific
research.[8][9] While direct applications in drug development for 1-phenylpentan-1-one are not
explicitly detailed, the related compound, 1-phenylpentan-3-one, is a valuable starting material
for the synthesis of pharmaceutical intermediates, particularly for potential CNS-active agents.
[10]

Derivatives of 1-phenylpentan-3-one, such as 3-amino-1-phenylpentane derivatives, are being
investigated as anticonvulsant agents.[10] These compounds are hypothesized to modulate the
activity of GABAA receptors in the central nervous system.[10]

The synthesis of 2-Bromo-1-phenyl-pentan-1-one also points to its utility as a precursor for
introducing further chemical diversity, as the bromine atom can be readily displaced or
transformed.[8]

Visualizations

The following diagrams illustrate key logical and experimental workflows related to the
synthesis and application of phenylpentanones.
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General Workflow for Synthesis and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]. BenchChem, [2025]. [Online PDF]. Available at:
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molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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